Cas no 131147-70-1 (1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)-
• CAS No: 131147-70-1
• MF: C₁₃H₁₆ClN₅
• MW: 277.752640724182
• CID: 160990
• PubChem ID: 148364
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(phenylmethyl)-
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N-(1-methylethyl)-N'-(phenylmethyl)-
• 4-N-benzyl-6-chloro-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine
• 131147-70-1
• IPO 6476
• DTXSID20156912
• IPO-6476
• SCHEMBL9970675

• Inchi： 1S/C13H16ClN5/c1-9(2)16-13-18-11(14)17-12(19-13)15-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H2,15,16,17,18,19)
• InChI Key： PITNTASSBBAHID-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.10968
• Monoisotopic Mass: 277.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.73